Cas no 2228323-03-1 (4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine)

• Product Name: 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine
• CAS No: 2228323-03-1
• MF: C₁₂H₁₅BrFNO
• MW: 288.156006097794
• CID: 6100184
• PubChem ID: 165798368
• Update Time: 2025-06-12

4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine
• 2228323-03-1
• EN300-1909780

• Inchi： 1S/C12H15BrFNO/c1-12(4-6-15-7-5-12)16-11-8-9(13)2-3-10(11)14/h2-3,8,15H,4-7H2,1H3
• InChI Key： FIKRBZGDTJGSKI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1)OC1(C)CCNCC1)F

Computed Properties

• Exact Mass: 287.03210g/mol
• Monoisotopic Mass: 287.03210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine

Introduction to 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine (CAS No. 2228323-03-1)

4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine, identified by the Chemical Abstracts Service Number (CAS No.) 2228323-03-1, is a significant compound in the realm of pharmaceutical chemistry. This compound belongs to the piperidine class, which is renowned for its diverse applications in medicinal chemistry due to its structural versatility and biological activity. The presence of both bromo and fluoro substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The 5-bromo-2-fluorophenoxy moiety in the molecular structure of 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine plays a crucial role in modulating the pharmacokinetic and pharmacodynamic properties of potential drug candidates. The bromine atom, being electronegative, can influence the reactivity and binding affinity of the compound, while the fluorine atom, known for its ability to enhance metabolic stability and binding interactions, contributes to the overall efficacy of the molecule. These substituents make 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine an attractive intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various biological pathways. 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine has been explored as a key intermediate in the synthesis of compounds with potential applications in oncology, neurology, and anti-inflammatory therapies. The piperidine ring is particularly well-suited for modulating receptor binding, and modifications at the 4-position with a methyl group further enhance its pharmacological profile.

One of the most compelling aspects of 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine is its utility in generating libraries of compounds for high-throughput screening (HTS). The structural features present in this molecule allow for facile derivatization, enabling researchers to explore a wide range of analogs with varying biological activities. This flexibility has been leveraged in several academic and industrial settings to identify lead compounds for further optimization.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design. The fluorine atom in 5-bromo-2-fluorophenoxy not only improves metabolic stability but also enhances binding affinity to biological targets. This has led to several patents and publications detailing the use of 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine as a building block for novel therapeutics. For instance, researchers have demonstrated its role in developing kinase inhibitors that show promise in preclinical models.

The synthesis of 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by functional group transformations. The presence of both bromo and fluoro substituents necessitates precise control over reaction conditions to avoid unwanted side products. Advances in catalytic methods have made it possible to achieve these transformations more efficiently, reducing both cost and environmental impact.

From a computational chemistry perspective, 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine has been used as a reference compound in molecular docking studies. These studies aim to understand how different substituents influence binding interactions with target proteins. By leveraging computational tools, researchers can predict the binding affinities of analogs before synthesizing them, significantly accelerating the drug discovery process.

The pharmaceutical industry has also shown interest in 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine due to its potential as a prodrug or intermediate for complex formulations. Its structural features make it amenable to various delivery systems, including oral and intravenous administration. Furthermore, its stability under different storage conditions enhances its suitability for industrial-scale production.

In conclusion, 4-(5-bromo-2-fluorophenoxy)-4-methylpiperidine (CAS No. 2228323-03-1) represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, make it an invaluable tool for scientists working on next-generation therapeutics. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.